Cas no 1520781-50-3 (1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol
• CAS No: 1520781-50-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6349229
• PubChem ID: 83692423
• Update Time: 2025-06-27

1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol
• EN300-1914658
• 1520781-50-3
• 1-[1-(5-bromofuran-2-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C9H11BrO2/c1-6(11)9(4-5-9)7-2-3-8(10)12-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： FFWWIPCNKIBMLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(C)O)CC2)O1

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol

Professional Introduction to Compound with CAS No. 1520781-50-3 and Product Name: 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol

The compound with CAS No. 1520781-50-3 and the product name 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure, featuring a 5-bromofuran-2-yl substituent attached to a cyclopropylethan-1-ol backbone, presents a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The 5-bromofuran-2-yl moiety, in particular, is recognized for its ability to enhance binding affinity and selectivity in drug-target interactions. This feature makes it an attractive component for designing small-molecule inhibitors and agonists. The cyclopropylethan-1-ol part of the molecule contributes to its lipophilicity and metabolic stability, which are critical factors in determining the pharmacokinetic properties of a drug candidate.

Current research in medicinal chemistry increasingly emphasizes the exploration of structurally diverse compounds to overcome resistance mechanisms and improve therapeutic efficacy. The compound in question has been studied for its potential role in modulating various biological pathways. Preliminary investigations suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings align with the broader trend of utilizing multifunctional scaffolds to develop next-generation therapeutics.

The synthesis of 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol involves a series of well-established organic reactions, including bromination, cyclopropanation, and alcohol functionalization. The 5-bromofuran-2-yl group is typically introduced via electrophilic aromatic substitution reactions, while the cyclopropylethan-1-ol moiety can be constructed through ring-closing metathesis or other cyclopropanation strategies. These synthetic approaches highlight the compound's accessibility and feasibility for large-scale production, which is essential for preclinical and clinical studies.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, enabling chemists to tailor its properties for specific therapeutic applications. For instance, further functionalization of the 5-bromofuran-2-yl group could lead to the development of novel kinase inhibitors or antiviral agents. Similarly, modifications at the cyclopropylethan-1-ol position might enhance its solubility or bioavailability.

Recent advances in computational chemistry have also facilitated the rapid screening of such compounds for biological activity. Molecular docking studies have shown that derivatives of this scaffold can interact with target proteins with high affinity. These virtual screening methods complement traditional experimental approaches by providing rapid insights into potential drug candidates' binding modes and interactions.

The pharmacological profile of 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol is still under investigation, but initial data suggest promising applications in treating chronic inflammatory diseases and certain types of cancer. The compound's ability to modulate key signaling pathways may make it a valuable addition to existing therapeutic strategies. Additionally, its structural features could contribute to reduced side effects compared to conventional drugs, a critical consideration in modern drug design.

In conclusion, the compound with CAS No. 1520781-50-3 and product name 1-1-(5-bromofuran-2-yl)cyclopropylethan-1-ol represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic interventions.